10.1039/B801920G | Targeting transcription factors for therapeutic benefit

Targeting transcription factors for therapeutic benefit

Molecular BioSystems Pub Date: 2008-07-17 DOI: 10.1039/B801920G

Abstract

Transcription factors are a large class of biological molecules that are important for health and disease. Despite that there are challenges to targeting them therapeutically and most approaches alter their activity indirectly. Research at the chemical biology interface has led to the development of new ways of targeting transcription factors including blocking transcription factor dimerisation, targeting specific DNA sequences and DNA decoys. This review discusses these issues with a view to inspiring the development of new agents that could be useful for the treatment of cancer.

Share View Original Text

Recommended Literature

[1] Highly efficient blue phosphorescent iridium(iii) complexes with various ancillary ligands for partially solution-processed organic light-emitting diodes† Yuanbing Zhang,Jiong Wang,Liuwei Wei,Hongxin Li,Xiangling Li,Qiang Zhao,Xinwen Zhang,Shujuan Liu,Hua WangJ. Mater. Chem. C, 2017,5, 9306-9314 10.1039/C7TC02496G
[2] Retracted Article: Synthesis of a novel type of chiral salen Mn(iii) complex immobilized on crystalline zinc poly(styrene-phenylvinylphosphonate)-phosphate (ZnPS-PVPP) as effective catalysts for asymmetric epoxidation of unfunctionalized olefins† Jing Huang,Xiangkai Fu,Qiang MiaoCatal. Sci. Technol., 2011,1, 1472-1482 10.1039/C1CY00285F
[3] Inside front cover Polym. Chem., 2017,8, 4166-4166 10.1039/C7PY90114C
[4] Front cover Mol. Syst. Des. Eng., 2023,8, 409-410 10.1039/D3ME90010J
[5] Trends in isothermal microcalorimetry Chem. Soc. Rev., 1997,26, 79-86 10.1039/CS9972600079
[6] A comparative study on nanocrystalline layered and crystalline cubic TiP2O7 for rechargeable Li/Na/K alkali metal batteries† Qiao Hu,Jia-Yun Liang,Jia-Ying Liao,Zhong-Feng Tang,Xiang Ding,Chun-Hua ChenJ. Mater. Chem. A, 2018,6, 15230-15236 10.1039/C8TA05352A
[7] Contents list J. Mater. Chem. A, 2018,6, 21235-21247 10.1039/C8TA90252F
[8] Promoting the conversion of S and Li2S using a Co3O4@NC additive in all-solid-state Li–S batteries† Xuefan Zheng,Yuqi Wu,Cheng Li,Jinxue Peng,Wu Yang,Zhongwei Lv,Haoyue Zhong,Zhengliang GongJ. Mater. Chem. A, 2022,10, 18907-18915 10.1039/D2TA04834E
[9] Intracellular delivery of therapeutic antisense oligonucleotides targeting mRNA coding mitochondrial proteins by cell-penetrating peptides† Carmine Pasquale Cerrato,Tove Kivijärvi,Roberta Tozzi,Tõnis Lehto,Maxime GestinJ. Mater. Chem. B, 2020,8, 10825-10836 10.1039/D0TB01106A
[10] Back cover Environ. Sci.: Nano, 2019,6, 2300-2300 10.1039/C9EN90040C

Journal Name：Molecular BioSystems

Research Products

3-Methoxypicolinic Acid

CAS no.: 16478-52-7
Ferric subsulfate

CAS no.: 1310-45-8
2,6-Dichloro-4-(trifluoromethyl)nicotinamide

CAS no.: 158063-67-3
1-(3-Methyl-benzoyl)-piperazine

CAS no.: 100939-91-1
(S)-1-(3,4-Dimethoxyphenyl)propan-2-amine

CAS no.: 17279-41-3
Allyl 2,3,4,6-Tetra-O-acetyl-b-D-glucopyranoside

CAS no.: 10343-15-4
Magnesium,bromodecyl-

CAS no.: 17049-50-2
(3S)-3-aminooxetan-2-one;4-methylbenzenesulfonic acid

CAS no.: 112839-95-9
4-Oxazoleethanol,5-methyl-2-(4-methylphenyl)-

CAS no.: 157169-71-6
Titanium,oxobis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-

CAS no.: 152248-67-4